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Compound of Interest

Compound Name: Bis-ethoxydiglycol succinate

Cat. No.: B12752971

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Bis-
ethoxydiglycol succinate, a compound utilized in various cosmetic and research applications.
Adherence to these guidelines is essential for minimizing risks and maintaining a safe research
environment.

Hazard and Safety Overview

Bis-ethoxydiglycol succinate is classified as a skin and eye irritant.[1] It is crucial to handle
this chemical with appropriate personal protective equipment (PPE) and to be aware of its
potential environmental impact. Some safety data sheets indicate that similar compounds can
be toxic to aquatic life with long-lasting effects.

Quantitative Data Summary

For quick reference, the following table summarizes key safety and physical property data for
Bis-ethoxydiglycol succinate and related compounds.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12752971?utm_src=pdf-interest
https://www.benchchem.com/product/b12752971?utm_src=pdf-body
https://www.benchchem.com/product/b12752971?utm_src=pdf-body
https://www.benchchem.com/product/b12752971?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bis-ethoxydiglycol-succinate
https://www.benchchem.com/product/b12752971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

GHS Pictogram Warning PubChem[1]

H315: Causes skin
Hazard Statements irritationH319: Causes serious PubChem[1]

eye irritation

P264, P280, P302+P352,

_ P305+P351+P338,

Precautionary Statements PubChem[1]
P332+P313, P337+P313,
P362+P364

Physical State Liquid Spectrum Chemical[2]

_ 93°C (>200°F) - 118°C _

Flash Point Various SDS[2][3]

(244.4°F)

) Potentially very toxic to aquatic ) )
Environmental Hazard ) ) ) Sigma-Aldrich
life with long lasting effects

Experimental Protocols: Disposal Procedures

The following protocols outline the necessary steps for the safe disposal of Bis-ethoxydiglycol
succinate. These procedures are based on standard laboratory safety practices and
information from safety data sheets.

1. Personal Protective Equipment (PPE) and Preparation:

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.

o Work Area: Ensure disposal activities are carried out in a well-ventilated area, preferably
within a fume hood.[2]

2. Small Spills and Contaminated Materials:
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» For minor spills, absorb the material with an inert substance such as vermiculite, dry sand, or
earth.[2]

» Do not use combustible materials, such as sawdust, for absorption.

o Carefully collect the absorbed material and contaminated debris into a designated, labeled
chemical waste container.[2]

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
3. Unused or Waste Product Disposal:

e Do not dispose of Bis-ethoxydiglycol succinate down the drain.[2] This can harm aquatic
life and damage wastewater treatment systems.

o Collect all waste Bis-ethoxydiglycol succinate in a clearly labeled, sealed, and chemically
compatible container. The container should be marked as "Hazardous Waste" and include
the chemical name.

» Store the waste container in a designated, secure area away from incompatible materials.[2]
4. Final Disposal:

» All chemical waste, including empty containers that are not properly decontaminated, must
be disposed of through a licensed hazardous waste disposal company.

» Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for specific guidance and to
arrange for waste pickup.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Bis-
ethoxydiglycol succinate.
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Caption: Disposal Decision Workflow for Bis-ethoxydiglycol Succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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